Cas no 1247491-28-6 (3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide)

• Product Name: 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide
• CAS No: 1247491-28-6
• MF: C₈H₁₃BrN₄O
• MW: 261.119020223618
• CID: 6391399
• PubChem ID: 61925415
• Update Time: 2025-10-28

3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide
• 1H-Pyrazole-1-propanamide, 4-bromo-α-methyl-α-(methylamino)-
• AKOS011199351
• 1247491-28-6
• EN300-1123172
• CS-0292654

• Inchi： 1S/C8H13BrN4O/c1-8(11-2,7(10)14)5-13-4-6(9)3-12-13/h3-4,11H,5H2,1-2H3,(H2,10,14)
• InChI Key： WWUKJTXCWURQFA-UHFFFAOYSA-N
• SMILES： N1(CC(C)(NC)C(N)=O)C=C(Br)C=N1

Computed Properties

• Exact Mass: 260.02727g/mol
• Monoisotopic Mass: 260.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 419.7±45.0 °C(Predicted)
• pka: 15.68±0.50(Predicted)

Additional information on 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide

Introduction to 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide (CAS No. 1247491-28-6)

The compound 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide (CAS No. 1247491-28-6) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential pharmacological properties and its role in ongoing research efforts.

At the core of this compound's structure lies a pyrazole moiety, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities. The presence of a 4-bromo substituent on the pyrazole ring introduces additional functionality, enhancing its reactivity and interaction with biological targets. This modification is particularly noteworthy, as brominated pyrazoles have been extensively studied for their role in modulating various enzymatic and receptor-mediated processes.

The amide functional group at the C-terminal position of the molecule, specifically 2-methyl-2-(methylamino)propanamide, contributes to the compound's overall solubility and bioavailability. This structural feature is crucial for ensuring that the compound can effectively traverse biological membranes and reach its intended target sites within the body. Furthermore, the presence of both methyl and amino groups provides multiple sites for potential interactions with biological molecules, thereby increasing the compound's versatility in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide and its biological targets. These studies have highlighted the compound's potential as an inhibitor of various kinases and other enzymes implicated in inflammatory and neoplastic processes. The brominated pyrazole moiety, in particular, has been shown to exhibit high binding affinity for certain protein targets, making it a promising scaffold for drug discovery.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several key enzymes involved in cancer progression. For instance, research has shown that it can effectively inhibit the activity of Janus kinases (JAKs), which are critical mediators of signaling pathways that drive cell proliferation and survival. Additionally, preliminary data suggest that it may also interact with tyrosine kinases, further expanding its potential therapeutic applications.

The development of novel small-molecule inhibitors for therapeutic use often involves a multi-step synthesis process. The synthesis of 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide follows a strategic approach that leverages established organic transformations while incorporating innovative modifications to enhance yield and purity. Key steps in its synthesis include condensation reactions to form the pyrazole ring, followed by bromination at the 4-position using appropriate electrophilic reagents. The introduction of the amide group is achieved through nucleophilic acyl substitution reactions, ensuring optimal regioselectivity and minimizing side products.

One of the most compelling aspects of this compound is its potential as a lead structure for further drug development. Researchers are currently exploring derivatives of 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide to improve its pharmacokinetic properties and enhance its binding affinity for specific biological targets. By modifying substituents on the pyrazole ring or adjusting the amide moiety, scientists aim to develop more potent and selective inhibitors with improved therapeutic profiles.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising candidates like 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide from large libraries of compounds. These screens enable researchers to rapidly assess thousands of molecules for their biological activity against a wide range of targets, thereby streamlining the drug discovery pipeline. The compound's unique structural features make it an attractive candidate for HTS campaigns aimed at identifying new therapeutic agents.

Another area of interest is the exploration of 3-(4-bromo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide as a starting point for developing prodrugs. Prodrugs are pharmacologically inactive precursors that are converted into active drugs within the body upon metabolic activation. By designing prodrugs based on this compound, researchers can enhance its bioavailability, reduce toxicity, and improve patient compliance. This approach is particularly valuable for compounds that exhibit poor solubility or rapid metabolism.

The growing body of research on pyrazole derivatives underscores their significance in medicinal chemistry. Pyrazoles are known for their ability to modulate various biological pathways due to their versatile structural framework. The brominated pyrazole derivative described here exemplifies how strategic modifications can yield compounds with enhanced pharmacological properties. Future studies will likely focus on elucidating the mechanism of action of this compound and exploring its potential in preclinical models.

In conclusion,3-(4-bromo-1H-pyrazol-1-ylyl)-2-methyl--(methylamino)propanamide (CAS No. 1247491--28--6) represents a promising candidate for further therapeutic development in medicinal chemistry. Its unique structural features, including the brominated pyrazole moiety and amide group, contribute to its potential as an inhibitor of key enzymes involved in various diseases, particularly cancer and inflammatory disorders.`